Cas no 101821-43-6 (1H-Indole-2,6-dicarboximidamide,3-amino-)

• Product Name: 1H-Indole-2,6-dicarboximidamide,3-amino-
• CAS No: 101821-43-6
• MF: C₁₀H₁₂N₆
• MW: 216.242480278015
• CID: 176573
• PubChem ID: 149134
• Update Time: 2025-04-19

1H-Indole-2,6-dicarboximidamide,3-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,6-dicarboximidamide,3-amino-
• 3-Amino-2,6-diamidinoindole
• 3-amino-2-(diaminomethylidene)indole-6-carboximidamide
• DTXSID30906647
• 101821-43-6
• 3-Amino-2-(diaminomethylidene)-2H-indole-6-carboximidamide
• CCRIS 3830
• SCHEMBL12348375
• 3-Amino-2,6-diamidino-indole

• Inchi： 1S/C10H12N6/c11-7-5-2-1-4(9(12)13)3-6(5)16-8(7)10(14)15/h1-3,16H,11H2,(H3,12,13)(H3,14,15)
• InChI Key： GPQQDGWBQBCOSQ-UHFFFAOYSA-N
• SMILES： N1C(C(=N)N)=C(C2C=CC(C(=N)N)=CC1=2)N

Computed Properties

• Exact Mass: 216.11256
• Monoisotopic Mass: 216.112344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140
• XLogP3: 0.2

Experimental Properties

• Density: 1.72
• Boiling Point: 315.6°Cat760mmHg
• Flash Point: 144.6°C
• Refractive Index: 1.854
• PSA: 140.29
• LogP: 0.09380